dimethyl 1-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate

• IUPAC Name: dimethyl 1-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]triazole-4,5-dicarboxylate
• InChI: InChI=1S/C17H19N3O5/c1-9-6-11(3)12(7-10(9)2)13(21)8-20-15(17(23)25-5)14(18-19-20)16(22)24-4/h6-7H,8H2,1-5H3
• InChI Key: RDSSAJHRDKEWQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C(=O)CN2C(=C(N=N2)C(=O)OC)C(=O)OC)C
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity and stability.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, and spectral properties.

Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis and characterization of triazole-based compounds due to their versatile applications. For instance, Yavari, Aghazadeh, and Tafazzoli (2002) reported on the synthesis of dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates using a complex reaction that highlights the compound's utility in organic synthesis (Yavari, Aghazadeh, & Tafazzoli, 2002).

Safety And Hazards

This involves studying the toxicity, flammability, and other hazards associated with the compound.

Future Directions

This involves discussing potential future research directions, such as new synthetic routes, potential applications, and areas that need further investigation.

Please note that these are general steps and the specific details may vary depending on the nature of the compound. For a comprehensive analysis, it’s recommended to consult relevant scientific literature and databases. If you have access to a university or a research institution, they often have subscriptions to scientific databases that you can use. You can also use search engines like Google Scholar to find relevant papers. Remember to evaluate the credibility of your sources and to cite them properly in your work.